molecular formula C9H7Cl B1504672 4-Chloro-1-ethynyl-2-methylbenzene CAS No. 74331-71-8

4-Chloro-1-ethynyl-2-methylbenzene

Cat. No. B1504672
CAS RN: 74331-71-8
M. Wt: 150.6 g/mol
InChI Key: BVHBBLNZXUAWLN-UHFFFAOYSA-N
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Description

4-Chloro-1-ethynyl-2-methylbenzene is a derivative of aromatic acetylene . It is similar to 1-Ethynyl-4-methoxy-2-methylbenzene and 4-Ethynyl-1-fluoro-2-methylbenzene .


Synthesis Analysis

The synthesis of 4-Chloro-1-ethynyl-2-methylbenzene involves electrophilic aromatic substitution . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . This intermediate is then subjected to a Friedel Crafts acylation followed by a Clemmensen Reduction .


Molecular Structure Analysis

The molecular structure of 4-Chloro-1-ethynyl-2-methylbenzene can be represented by the InChI code: 1S/C9H7Cl/c1-3-8-4-5-9(10)6-7(8)2/h1,4-6H,2H3 .


Chemical Reactions Analysis

4-Chloro-1-ethynyl-2-methylbenzene can undergo electrophilic aromatic substitution . The reaction involves the formation of a sigma-bond to the benzene ring by the electrophile, generating a positively charged intermediate . This intermediate can then react further by bonding to a nucleophile to give a substitution or addition product .


Physical And Chemical Properties Analysis

4-Chloro-1-ethynyl-2-methylbenzene is a liquid at room temperature . It has a molecular weight of 150.61 .

Mechanism of Action

The mechanism of action for the reactions of 4-Chloro-1-ethynyl-2-methylbenzene involves a two-step process . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

4-chloro-1-ethynyl-2-methylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7Cl/c1-3-8-4-5-9(10)6-7(8)2/h1,4-6H,2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BVHBBLNZXUAWLN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)Cl)C#C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00699251
Record name 4-Chloro-1-ethynyl-2-methylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00699251
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

150.60 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-1-ethynyl-2-methylbenzene

CAS RN

74331-71-8
Record name 4-Chloro-1-ethynyl-2-methylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00699251
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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